N-[2-[3-[(3,4-dichlorophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide

• IUPAC Name: N-[2-[3-[(3,4-dichlorophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C24H20Cl2N2OS/c25-20-11-10-17(14-21(20)26)16-30-23-15-28(22-9-5-4-8-19(22)23)13-12-27-24(29)18-6-2-1-3-7-18/h1-11,14-15H,12-13,16H2,(H,27,29)
• InChI Key: SPCNOKBDHLSYPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C24H20Cl2N2OS
• Molecular Weight: 455.4 g/mol
• CAS No.: 532969-92-9

Description

“N-[2-[3-[(3,4-dichlorophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide” is a chemical compound with the molecular formula C24H20Cl2N2OS and a molecular weight of 455.4. It is a derivative of indole, a heterocyclic compound that is found in many important synthetic drug molecules.

Synthesis Analysis

The synthesis of indole derivatives often involves the use of a superbasic medium (NaOH/DMSO) for condensation reactions. For example, 3-(3,4-Dichlorophenyl)-5-(1H-indol-5-yl)-1,2,4-oxadiazole was synthesized via the condensation of 3,4-dichlorobenzamidoxime and methyl 1H-indole-5-carboxylate.

Scientific Research Applications

Synthesis and Electrophysiological Activity

Research has focused on the synthesis of N-substituted imidazolylbenzamides or benzene-sulfonamides, including compounds analogous to N-[2-[3-[(3,4-dichlorophenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide, showing potential as class III electrophysiological agents. These compounds demonstrated comparable potency to known selective class III agents in vitro, indicating their potential in cardiac electrophysiological applications (Morgan et al., 1990).

Antimicrobial and Antioxidant Studies

Derivatives of this compound class, such as 4,5-dihydro-1,3,4-oxadiazole-2-thiones, have been synthesized and characterized, demonstrating significant antibacterial and antioxidant activities. This suggests their potential utility in developing novel antimicrobial agents (Karanth et al., 2019).

Anticancer Evaluation

Substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been designed, synthesized, and evaluated for anticancer activity against various cancer cell lines. These compounds showed moderate to excellent anticancer activities, highlighting their potential as therapeutic agents in cancer treatment (Ravinaik et al., 2021).

Antipathogenic Activity

Studies on acylthioureas, including derivatives with 3,4-dichlorophenyl substituents, have demonstrated significant anti-pathogenic activities, especially against biofilm-forming bacteria. This indicates their potential for development into novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).